Cas no 925036-67-5 (3-(2-Chloro-6-fluorophenyl)-N-(2-cyanophenyl)-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2-Chloro-6-fluorophenyl)-N-(2-cyanophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 925036-67-5
• MF: C₁₈H₁₁ClFN₃O₂
• MW: 355.750246286392
• MDL: MFCD00170565
• CID: 5013541
• Update Time: 2025-05-27

3-(2-Chloro-6-fluorophenyl)-N-(2-cyanophenyl)-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorophenyl)-N-(2-cyanophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• SBB062357
• 3-(6-chloro-2-fluorophenyl)-5-methylisoxazol-4-yl)-N-(2-nitrilophenyl)formamide
• [3-(6-chloro-2-fluorophenyl)-5-methylisoxazol-4-yl]-N-(2-cyanophenyl)carboxami de
• 3-(2-Chloro-6-fluorophenyl)-N-(2-cyanophenyl)-5-methyl-1,2-oxazole-4-carboxamide

• MDL： MFCD00170565
• Inchi： 1S/C18H11ClFN3O2/c1-10-15(18(24)22-14-8-3-2-5-11(14)9-21)17(23-25-10)16-12(19)6-4-7-13(16)20/h2-8H,1H3,(H,22,24)
• InChI Key： RYPNLVBIMQSUHO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(NC2C=CC=CC=2C#N)=O)=C(C)ON=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 540
• XLogP3: 4.3
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 469.1±45.0 °C at 760 mmHg
• Flash Point: 237.5±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(2-Chloro-6-fluorophenyl)-N-(2-cyanophenyl)-5-methyl-1,2-oxazole-4-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(2-Chloro-6-fluorophenyl)-N-(2-cyanophenyl)-5-methyl-1,2-oxazole-4-carboxamide

Research Brief on 3-(2-Chloro-6-fluorophenyl)-N-(2-cyanophenyl)-5-methyl-1,2-oxazole-4-carboxamide (CAS: 925036-67-5)

In recent years, the compound 3-(2-Chloro-6-fluorophenyl)-N-(2-cyanophenyl)-5-methyl-1,2-oxazole-4-carboxamide (CAS: 925036-67-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole-carboxamide scaffold, has demonstrated promising biological activities, particularly in the modulation of specific protein targets implicated in various disease pathways. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of 3-(2-Chloro-6-fluorophenyl)-N-(2-cyanophenyl)-5-methyl-1,2-oxazole-4-carboxamide involves a multi-step process that includes the formation of the oxazole ring followed by carboxamide coupling. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for its application in drug discovery. The compound's structural features, including the chloro-fluorophenyl and cyanophenyl moieties, contribute to its high binding affinity and selectivity for target proteins, making it a valuable tool in medicinal chemistry.

Mechanistic studies have revealed that 3-(2-Chloro-6-fluorophenyl)-N-(2-cyanophenyl)-5-methyl-1,2-oxazole-4-carboxamide acts as a potent inhibitor of certain kinase enzymes, which are often dysregulated in cancers and inflammatory diseases. For instance, it has shown inhibitory activity against the JAK-STAT signaling pathway, a critical mediator of immune responses and cell proliferation. Preliminary in vitro and in vivo data suggest that this compound can effectively suppress the phosphorylation of STAT proteins, thereby attenuating downstream signaling cascades associated with disease progression.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in targeting other molecular pathways. For example, studies have indicated its role in modulating the activity of GPCRs (G-protein-coupled receptors), which are implicated in a wide range of physiological processes. These findings open new avenues for the development of therapeutics targeting neurological and metabolic disorders, where GPCRs play a pivotal role.

Despite its promising pharmacological profile, challenges remain in the clinical translation of 3-(2-Chloro-6-fluorophenyl)-N-(2-cyanophenyl)-5-methyl-1,2-oxazole-4-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and formulation optimization. Recent advancements in drug delivery systems, including nanoparticle-based carriers, may offer solutions to these challenges, enhancing the compound's therapeutic index.

In conclusion, 3-(2-Chloro-6-fluorophenyl)-N-(2-cyanophenyl)-5-methyl-1,2-oxazole-4-carboxamide represents a versatile scaffold with significant potential in drug discovery. Its ability to modulate multiple disease-relevant pathways underscores its value as a lead compound for further development. Continued research efforts, particularly in optimizing its pharmacokinetic properties and expanding its therapeutic applications, will be crucial in realizing its full potential in the pharmaceutical industry.